![molecular formula C23H24N6O4S2 B2751796 (Z)-4-(5-((2-((3-(1H-imidazol-1-yl)propyl)amino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid CAS No. 469879-39-8](/img/structure/B2751796.png)
(Z)-4-(5-((2-((3-(1H-imidazol-1-yl)propyl)amino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid
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Overview
Description
Scientific Research Applications
Synthesis and Heterocyclic Systems
This compound has been utilized in the synthesis of various heterocyclic systems. For instance, its use in the preparation of 4H-pyrido[1,2-a]pyrimidin-4-ones and related compounds has been reported, demonstrating its versatility in creating a range of bioactive molecules (Toplak et al., 1999).
Biological Evaluation
In the field of medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their biological activities. For example, novel thioxothiazolidin-4-one derivatives have been studied for their anticancer and antiangiogenic effects, indicating the potential of this compound in drug discovery (Chandrappa et al., 2010).
Synthesis of Substituted Pyrimidines
The compound has been used in the synthesis of substituted pyrimidines. Research shows the successful creation of imidazo- and benzo[4',5']imidazo[1',2':1,6]pyrido[2,3-d]pyrimidines using this compound, highlighting its role in developing complex molecular structures (Harutyunyan, 2016).
Antimicrobial and Antioxidant Activities
Compounds synthesized from this chemical have been tested for antimicrobial and antioxidant properties. Research into thiazolidinone, azetidinone, and thieno[2,3-d]pyrimidin-4(3H)-ones derived from it has shown promising results in these areas (Saundane et al., 2012).
Antiulcer Agents
Research has been conducted on imidazo[1,2-a]pyridines, derived from this compound, as potential antiulcer agents. These studies are crucial in understanding the compound's potential therapeutic applications (Starrett et al., 1989).
Cancer Research
There has been significant interest in this compound's derivatives for cancer research. Studies have synthesized and tested various analogs for their anticancer properties, contributing to the ongoing search for effective cancer treatments (Ghorab et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
4-[(5Z)-5-[[2-(3-imidazol-1-ylpropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N6O4S2/c1-15-5-2-10-28-20(15)26-19(25-7-4-9-27-12-8-24-14-27)16(21(28)32)13-17-22(33)29(23(34)35-17)11-3-6-18(30)31/h2,5,8,10,12-14,25H,3-4,6-7,9,11H2,1H3,(H,30,31)/b17-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJYHPQJRUDANQY-LGMDPLHJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCC(=O)O)NCCCN4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCC(=O)O)NCCCN4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N6O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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